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Compound of Interest

Compound Name: Mono-methyl terephthalate

Cat. No.: B193230 Get Quote

An in-depth guide to the physical characteristics of mono-methyl terephthalate (MMT), a

pivotal intermediate in the synthesis of various polyesters, is presented below. This document

furnishes researchers, scientists, and professionals in drug development with meticulously

collated data on its melting point, boiling point, and density, alongside the methodologies

employed for their determination.

Physical Properties of Mono-methyl Terephthalate
Mono-methyl terephthalate is a white crystalline powder at room temperature.[1] A

comprehensive summary of its key physical properties is provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b193230?utm_src=pdf-interest
https://www.benchchem.com/product/b193230?utm_src=pdf-body
https://www.benchchem.com/product/b193230?utm_src=pdf-body
https://www.benchchem.com/product/b193230?utm_src=pdf-body
https://www.chemimpex.com/products/31215
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Source(s)

Melting Point 219 - 225 °C [1]

220 - 223 °C [2][3][4][5][6]

219 - 224 °C [7]

239 °C [8]

220 - 221 °C [9]

Boiling Point 331.6 °C at 760 mmHg [10]

232.96 °C (rough estimate) [2][3][6]

Density 1.1987 g/cm³ (rough estimate) [2][3][5][6]

Experimental Protocols
The determination of the physical properties of mono-methyl terephthalate adheres to

established scientific protocols.

Melting Point Determination
The melting point of MMT is a critical indicator of its purity and is typically determined using

Differential Scanning Calorimetry (DSC).[11] This thermoanalytical technique measures the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature. A sharp endothermic peak in the DSC thermogram

indicates the melting point of the crystalline solid.

Synthesis and Purification
The synthesis of mono-methyl terephthalate is a precursor to the determination of its physical

properties. A common laboratory-scale synthesis involves the hydrolysis of dimethyl

terephthalate.[5][10]

Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of Mono-methyl terephthalate:
melting point, boiling point, density]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193230#physical-properties-of-mono-methyl-
terephthalate-melting-point-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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